Cas no 2862-03-5 (Benzyl N-Acetyl-4,6-O-benzylidene-a-D-muramic Acid)

• Product Name: Benzyl N-Acetyl-4,6-O-benzylidene-a-D-muramic Acid
• CAS No: 2862-03-5
• MF: C₂₅H₂₉NO₈
• MW: 471.499667882919
• MDL: MFCD00057299
• CID: 852438
• Update Time: 2025-06-12

Benzyl N-Acetyl-4,6-O-benzylidene-a-D-muramic Acid Chemical and Physical Properties

Names and Identifiers

• Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid
• 2-(3-ACETAMIDO-2-BENZYL-4,6,OBENZYLIDENE-ALPHA-D-GLUCOPYRNOSID-4-YLOXY)PROPIONIC ACID, TECH
• Ac-α-benzyl-4,6-O-benzylidene-muramic acid
• BENZYL N-ACETYL-4,6-O-BENZYLIDENE-A-D-MURAMIC ACID
• 2-(3-ACETAMIDO-2-BENZYL-4,6,O-BENZYLIDENE-ALPHA-D-GLUCOPYRANOSID-4-YLOXY)PROPANOIC ACID
• AC-A-BENZYL-4,6-O-BENZYLIDENE-MURAMIC ACID
• ALPHA-BENZYL-4,6-O-BENZYLIDENE-MURAMIC ACID
• BENZYL 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-A-D-MURAMIC ACID
• Benzyl N-Acetyl-4,6-O-benzylidene-Alpha-D-muramic Acid
• Benzyl N-Acetyl-4,6-O-benzylidene-a-D-muramic Acid

• MDL： MFCD00057299
• Inchi： 1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)
• InChI Key： JPPMVSNCFXDOJX-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)OC1C2C(COC(C3C=CC=CC=3)O2)OC(OCC2C=CC=CC=2)C1NC(=O)C

Computed Properties

• Exact Mass: 471.18900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 237-239° C
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• Stability/Shelf Life: Store at 2-8°C
• PSA: 112.55000
• LogP: 2.79620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on Benzyl N-Acetyl-4,6-O-benzylidene-a-D-muramic Acid

Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid (CAS No. 2862-03-5): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid (CAS No. 2862-03-5) is a complex organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound is a derivative of muramic acid, a key component of bacterial cell walls, and has been extensively studied for its role in various biological processes and its potential therapeutic applications.

The chemical structure of Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid is characterized by a benzyl group attached to the 4,6 positions of the muramic acid ring, along with an acetyl group at the N-position. This specific configuration imparts unique properties to the molecule, making it a valuable tool in the study of bacterial cell wall biosynthesis and its inhibition. The benzylidene group provides additional stability and solubility, which are crucial for its use in various experimental settings.

Recent research has highlighted the importance of Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid in understanding the mechanisms of antibiotic resistance. Studies have shown that this compound can interfere with the biosynthesis of peptidoglycan, a critical component of bacterial cell walls. By inhibiting this process, Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid has the potential to enhance the efficacy of existing antibiotics and combat multidrug-resistant bacteria.

In addition to its role in antibiotic research, Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid has also been explored for its potential as a drug delivery vehicle. The benzyl groups provide enhanced solubility and stability, making it an attractive candidate for targeted drug delivery systems. Researchers have investigated its use in encapsulating and delivering other therapeutic agents to specific sites within the body, thereby improving treatment outcomes and reducing side effects.

The synthesis of Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid involves several steps, including the protection of functional groups, acetylation, and deprotection. These processes require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In terms of biological activity, Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid has been shown to exhibit potent antibacterial properties against a range of Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial cell wall synthesis makes it a promising lead compound for the development of new antibiotics. Moreover, studies have indicated that this compound may also have anti-inflammatory properties, which could be beneficial in treating conditions associated with chronic inflammation.

The safety profile of Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid has been evaluated in several preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and efficacy in humans.

In conclusion, Benzyl N-Acetyl-4,6-O-benzylidene-α-D-muramic Acid (CAS No. 2862-03-5) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique structural features make it an important tool for studying bacterial cell wall biosynthesis and developing new strategies to combat antibiotic resistance. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field of chemical biology.